1-((4-fluorophenyl)sulfonyl)-N-(2-(methylsulfonyl)phenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-(2-methylsulfonylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O5S2/c1-28(24,25)18-5-3-2-4-17(18)21-19(23)14-10-12-22(13-11-14)29(26,27)16-8-6-15(20)7-9-16/h2-9,14H,10-13H2,1H3,(H,21,23)
• InChI Key: UVSFXYOVHXQCGG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O5S2
• Molecular Weight: 440.5 g/mol
• CAS No.: 923417-63-4

Description

1-((4-fluorophenyl)sulfonyl)-N-(2-(methylsulfonyl)phenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H21FN2O5S2 and its molecular weight is 440.5. The purity is usually 95%.
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Scientific Research Applications

• Hypoglycemic Benzoic Acid Derivatives : A study explored the structure-activity relationships in two series of hypoglycemic benzoic acid derivatives, leading to insights into pharmacophoric groups and proposing a general pharmacophore model suitable for such derivatives (Grell et al., 1998).

• Fluorinating Agents in Drug Discovery : Research on various substituted and thermally stable phenylsulfur trifluorides highlighted the synthesis, properties, and reactivity of these compounds. This is particularly relevant in drug discovery where fluorinated compounds are of significant interest (Umemoto et al., 2010).

• Fluoroalkylidene Analogues of Biomolecules : The synthesis of fluoroaminosulfones derived from piperidine and nucleic bases was studied. These compounds provide access to a series of new fluorinated biomolecules with potential as enzyme inhibitors (Prunier et al., 2013).

• Antibacterial Activity of Benzenesulfonamide Derivatives : A series of N,N-diethyl amide bearing sulfonamides were synthesized and evaluated for their antimicrobial activity, particularly against Escherichia coli and Staphylococcus aureus (Ajani et al., 2013).

• Soluble Fluorinated Polyamides : The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties was researched, highlighting their solubility in organic solvents and potential for industrial applications (Liu et al., 2013).

• Enzyme Inhibition Activities : New carbohydrazide derivatives were synthesized and screened for their acetylcholinesterase and butyrylcholinesterase enzyme inhibition activities, contributing to the development of inhibitors for these enzymes (Khalid et al., 2014).